Cas no 631-67-4 (N,N-Dimethylthioacetamide)

N,N-Dimethylthioacetamide (DMTA) is a sulfur-containing organic compound with the molecular formula C4H9NS. It serves as a versatile reagent in organic synthesis, particularly in the preparation of thioamides and other sulfur-functionalized intermediates. DMTA is valued for its stability under standard conditions and its ability to act as a thioacylating agent, facilitating selective transformations in complex molecular frameworks. Its high purity and consistent reactivity make it suitable for pharmaceutical and agrochemical research, where precise control over sulfur incorporation is critical. The compound’s compatibility with a range of solvents and reagents further enhances its utility in synthetic applications.
N,N-Dimethylthioacetamide structure
N,N-Dimethylthioacetamide structure
Product Name:N,N-Dimethylthioacetamide
CAS No:631-67-4
MF:C4H9NS
MW:103.18595957756
MDL:MFCD00022178
CID:82862
PubChem ID:12434
Update Time:2025-06-07

N,N-Dimethylthioacetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethylthioacetamide
    • Dimethyl thioacetamide
    • N,N-dimethylethanethioamide
    • 631-67-4
    • InChI=1/C4H9NS/c1-4(6)5(2)3/h1-3H
    • SCHEMBL434706
    • Dimethylthioacetamid
    • AKOS006230197
    • CS-0187562
    • BRN 1737685
    • FT-0676009
    • ACETAMIDE, N,N-DIMETHYLTHIO-
    • DTXSID6060892
    • LKNQXZAHNDFIQY-UHFFFAOYSA-N
    • NN-Dimethylthioacetamide
    • Ethanethioamide, N,N-dimethyl-
    • NS00123188
    • 4-04-00-00182 (Beilstein Handbook Reference)
    • MFCD00022178
    • AS-40555
    • N,N-Dimethylethanethioamide #
    • Dimethylthioacetamid [German]
    • Dimethylthioacetamide
    • DB-231011
    • DTXCID4043646
    • MDL： MFCD00022178
    • Inchi： 1S/C4H9NS/c1-4(6)5(2)3/h1-3H3
    • InChI Key： LKNQXZAHNDFIQY-UHFFFAOYSA-N
    • SMILES： S=C(C)N(C)C

Computed Properties

  • Exact Mass: 103.04600
  • Monoisotopic Mass: 103.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.3A^2

Experimental Properties

  • Color/Form: Light brown or white lens powder
  • Density: 0.966
  • Melting Point: 72-73 ºC
  • Boiling Point: 104 ºC
  • Flash Point: 17 ºC
  • Refractive Index: 1.5000 (estimate)
  • PSA: 35.33000
  • LogP: 0.89530
  • Solubility: Not determined

N,N-Dimethylthioacetamide Security Information

N,N-Dimethylthioacetamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N,N-Dimethylthioacetamide Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:631-67-4)N,N-Dimethylthioacetamide
Order Number:A1210706
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):190.0/725.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:631-67-4)N,N-Dimethylthioacetamide
A1210706
Purity:99%/99%
Quantity:5g/25g
Price ($):190.0/725.0
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